2(1H)-Quinolinone, 3,4-dihydro-6-(1-oxo-3-(4-phenyl-1-piperazinyl)propyl)-

• CAS No.: 80834-48-6
• Molecular Formula: C22H25N3O2
• Molecular Weight: 363.5 g/mol
• IUPAC Name: 6-[3-(4-phenylpiperazin-1-yl)propanoyl]-3,4-dihydro-1H-quinolin-2-one
• InChI: InChI=1S/C22H25N3O2/c26-21(18-6-8-20-17(16-18)7-9-22(27)23-20)10-11-24-12-14-25(15-13-24)19-4-2-1-3-5-19/h1-6,8,16H,7,9-15H2,(H,23,27)
• InChI Key: ANXUQYAKBBKZHV-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)NC2=C1C=C(C=C2)C(=O)CCN3CCN(CC3)C4=CC=CC=C4

Description

2(1H)-Quinolinone, 3,4-dihydro-6-(1-oxo-3-(4-phenyl-1-piperazinyl)propyl)- is a useful research compound. Its molecular formula is C22H25N3O2 and its molecular weight is 363.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2.4 Grams of 6-(1-oxo-3-chloropropyl)-3,4-dihydrocarbostyril and 1.6 g of sodium iodide were mixed with 60 ml of isopropanol and the mixture was stirred at 40°-50° C. for 2 hours. Then to this reaction mixture were added 2.0 g of 4-phenylpiperazine and 3.0 g of DBU (1,5-diazabicyclo[5,4,0] undecane-5) and refluxed by heating for 6 hours. Then the reaction mixture was poured into 100 ml of 5%-sodium hydrogencarbonate solution and stirred at a room temperature for 1 hour. The insoluble matters were collected by filtration, washed with water and dried, then recrystallized from ethanol-chloroform to obtain 1.9 g of 6-[1-oxo-3-(4-phenylpiperazinyl)-propyl]-3,4-dihydrocarbostyril in colorless flake-like crystals.